Cas no 13042-02-9 (2-Hexenedinitrile)

• Product name: 2-Hexenedinitrile
• CAS No: 13042-02-9
• MF: C₆H₆N₂
• MW: 106.12524
• CID: 152726
• PubChem ID: 94345

2-Hexenedinitrile Chemical and Physical Properties

Names and Identifiers

• 2-Hexenedinitrile
• hex-2-enedinitrile
• 1,4-Dicyano-1-butene
• alpha-Hydromucononitrile (6CI)
• Dihydromucodinitrile
• Dihydromuconsaeuredinitril
• Dihydromuconsaeuredinitril [German]
• Z-1,4-Dicyano-but-1-en
• DICYANOBUTENE
• Einecs 235-914-0
• NS00024105
• UNII-I00X2LW075
• 13042-02-9
• hexene-dinitrile
• DTXSID2065337
• I00X2LW075
• alpha-Hydromucononitrile

• Inchi： InChI=1S/C6H6N2/c7-5-3-1-2-4-6-8/h1,3H,2,4H2/b3-1+
• InChI Key： ZQOHAQBXINVHHC-HNQUOIGGSA-N
• SMILES： C(#N)/C=C/CCC#N

Computed Properties

• Exact Mass: 106.05318
• Monoisotopic Mass: 106.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 47.6Ų
• XLogP3: 0.4

Experimental Properties

• Density: 1.0680 (rough estimate)
• Boiling Point: 189.03°C (rough estimate)
• Refractive Index: 1.4560 (estimate)
• PSA: 47.58